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Compound of Interest

Compound Name: diMal-O-CH2COOH

Cat. No.: B12382956 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of diMal-O-CH2COOH. Adherence to these procedures is essential for ensuring a

safe laboratory environment and minimizing risk to personnel.

Personal Protective Equipment (PPE)
Based on the hazardous properties of diMal-O-CH2COOH, including being harmful if

swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation,

the following personal protective equipment is mandatory.

Recommended PPE for Handling diMal-O-CH2COOH
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions

Chemical splash

goggles with side

shields

Nitrile or

Neoprene gloves

(double-gloving

recommended)

Fully buttoned

laboratory coat

N95 respirator or

higher, especially

if not in a fume

hood

Handling

Solutions

Chemical splash

goggles

Nitrile or

Neoprene gloves
Laboratory coat

Not generally

required if

handled in a

certified chemical

fume hood

Potential for

Splashing

Chemical splash

goggles and face

shield

Nitrile or

Neoprene gloves

Chemical-

resistant apron

over a laboratory

coat

Not generally

required if

handled in a

certified chemical

fume hood

Cleaning Spills

Chemical splash

goggles and face

shield

Heavy-duty

Nitrile or

Neoprene gloves

Chemical-

resistant apron

over a laboratory

coat

N95 respirator or

higher,

depending on the

scale of the spill

Operational Plan: Safe Handling Procedures
Engineering Controls: All work involving diMal-O-CH2COOH, particularly when handling the

solid form or creating solutions, must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Personal Hygiene:

Avoid eating, drinking, or smoking in areas where diMal-O-CH2COOH is handled or stored.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Remove any contaminated clothing immediately and launder it before reuse.
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First Aid Procedures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

Disposal Plan
All waste containing diMal-O-CH2COOH must be treated as hazardous waste.

Waste Collection:

Solid Waste: Collect any solid diMal-O-CH2COOH waste, including contaminated

consumables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container

designated for hazardous chemical waste.

Liquid Waste: Collect all solutions containing diMal-O-CH2COOH in a dedicated, sealed,

and clearly labeled hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name: "diMal-O-CH2COOH".

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area away from incompatible materials.

Disposal:

Dispose of the contents and container to a licensed hazardous waste disposal facility.[1] Do

not dispose of this chemical down the drain or in regular trash.

Experimental Workflow: Chemical Spill Response
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The following diagram outlines the immediate steps to be taken in the event of a diMal-O-
CH2COOH spill.

Chemical Spill Response Workflow

Spill Occurs

Alert personnel and evacuate immediate area

If necessary, call for emergency assistance

If spill is large or poses a significant hazard

Don appropriate PPE

Contain the spill with absorbent material

Carefully collect contaminated material

Place in a labeled hazardous waste container

Decontaminate the spill area

Dispose of all waste as hazardous

Document the incident
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Click to download full resolution via product page

Caption: Immediate actions for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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